Cas no 1016493-52-9 (6-(2-bromophenoxy)pyridine-3-carbonitrile)

• Product Name: 6-(2-bromophenoxy)pyridine-3-carbonitrile
• CAS No: 1016493-52-9
• MF: C₁₂H₇BrN₂O
• MW: 275.100781679153
• CID: 5840246
• PubChem ID: 24692850
• Update Time: 2025-06-08

6-(2-bromophenoxy)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(2-bromophenoxy)pyridine-3-carbonitrile
• SCHEMBL15916450
• KKSKPXOTUCRYQP-UHFFFAOYSA-N
• AKOS000170252
• 1016493-52-9
• EN300-10153840
• 6-(2-bromophenoxy)nicotinonitrile

• Inchi： 1S/C12H7BrN2O/c13-10-3-1-2-4-11(10)16-12-6-5-9(7-14)8-15-12/h1-6,8H
• InChI Key： KKSKPXOTUCRYQP-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1OC1C=CC(C#N)=CN=1

Computed Properties

• Exact Mass: 273.97418g/mol
• Monoisotopic Mass: 273.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 45.9Ų

Additional information on 6-(2-bromophenoxy)pyridine-3-carbonitrile

Introduction to 6-(2-bromophenoxy)pyridine-3-carbonitrile (CAS No. 1016493-52-9)

6-(2-bromophenoxy)pyridine-3-carbonitrile, with the CAS number 1016493-52-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, including a bromophenoxy substituent and a cyano group. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The molecular formula of 6-(2-bromophenoxy)pyridine-3-carbonitrile is C₁₃H₉BrN₂O, and its molecular weight is approximately 287.13 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetone. These solubility properties are crucial for its use in various experimental setups, including in vitro assays and in vivo studies.

In recent years, 6-(2-bromophenoxy)pyridine-3-carbonitrile has been the subject of several research studies aimed at elucidating its biological activities and potential therapeutic applications. One of the key areas of interest is its anti-cancer properties. Studies have shown that this compound exhibits significant cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as the PI3K/Akt pathway and the MAPK pathway.

Beyond its anti-cancer properties, 6-(2-bromophenoxy)pyridine-3-carbonitrile has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Research has demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation and potentially providing therapeutic benefits.

The pharmacokinetic properties of 6-(2-bromophenoxy)pyridine-3-carbonitrile have also been studied to assess its suitability for clinical use. Preliminary data suggest that it has favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further development as an oral medication. However, more detailed pharmacokinetic studies are needed to fully understand its absorption, distribution, metabolism, and excretion (ADME) profile.

In addition to its potential therapeutic applications, 6-(2-bromophenoxy)pyridine-3-carbonitrile has been used as a building block in the synthesis of more complex molecules. Its reactive functional groups, particularly the bromo substituent and the cyano group, make it a versatile intermediate in organic synthesis. Researchers have utilized this compound to develop novel derivatives with enhanced biological activities or improved pharmacological properties.

The safety profile of 6-(2-bromophenoxy)pyridine-3-carbonitrile is an important consideration for its use in drug development. Preclinical studies have generally shown that it is well-tolerated at therapeutic doses, with no significant toxicity observed in animal models. However, as with any new chemical entity (NCE), comprehensive safety assessments are required before it can be advanced to clinical trials.

In conclusion, 6-(2-bromophenoxy)pyridine-3-carbonitrile (CAS No. 1016493-52-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its diverse biological activities, make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge, paving the way for innovative treatments for various diseases.